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A key analysis pooled data from 12 Phase II/III/IIIb clinical trials to evaluate the impact of OST on treatment

outcomes with the 3D regimen. The table below summarizes the patient characteristics and key findings [1].

Patients Receiving OST Patients Not Receiving OST
Parameter
(n=149) (n=4598)
HCV Genotype 1a, n (%) 122 (82%) 2409 (52%)
Treatment-Naive, n (%) 113 (76%) 2792 (61%)
Cirrhosis, n (%) 25 (17%) 830 (18%)
Completed Treatment, n (%) 144 (97%) 4510 (98%)
Treatment Adherence (290%), 105 (88%) 4057 (97%)
n (%)
Achieved SVR12, n (%) 140 (94%) 4405 (96%)

The analysis concluded that the 3D regimen is highly effective and well-tolerated in patients on OST, with

similar success rates to those not on OST, supporting its use in this patient population [1].
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Pharmacokinetic Profile from Phase 2 Studies

Population pharmacokinetic models were developed using data from nine Phase 1b and 2a/b studies. The
analysis found that while certain covariates (like age, sex, and body weight) had a statistically significant
effect on the exposure of the drug components, the magnitude of these effects was modest and not
considered clinically significant. No patient-related factors were identified that would necessitate dose

adjustment [2].

Experimental Methodology and Workflow

The following diagram illustrates the general workflow and patient flow for the Phase 2 clinical trials

included in the pooled analysis.
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Primary Outcome:

Sustained Virologic Response
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The workflow outlines the patient selection, treatment, and key evaluation points in the Phase 2 trials that

formed the basis of the pooled analysis [1] [2].

Deeper Insights and Further Research

It's noteworthy that patients on OST had slightly lower medication adherence but achieved a similarly high
SVR rate. This suggests that the 3D regimen is effective even with real-world variations in adherence and

is a robust treatment option [1].

For the most current information, you may search for the individual Phase 3 trials referenced in the analysis
(e.g., PEARL-II, PEARL-III, PEARL-IV, TURQUOISE-II) on clinical trial registries, as these larger

studies would contain more comprehensive data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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